Cas no 303985-24-2 (4-([(4-CHLOROBENZYL)SULFINYL]METHYL)-3,5-DIMETHYLISOXAZOLE)

• Product Name: 4-([(4-CHLOROBENZYL)SULFINYL]METHYL)-3,5-DIMETHYLISOXAZOLE
• CAS No: 303985-24-2
• MF: C₁₃H₁₄ClNO₂S
• MW: 283.77376127243
• CID: 5224074
• Update Time: 2025-10-24

4-([(4-CHLOROBENZYL)SULFINYL]METHYL)-3,5-DIMETHYLISOXAZOLE Chemical and Physical Properties

Names and Identifiers

• 4-CHLOROBENZYL (3,5-DIMETHYL-4-ISOXAZOLYL)METHYL SULFOXIDE
• 4-([(4-CHLOROBENZYL)SULFINYL]METHYL)-3,5-DIMETHYLISOXAZOLE
• 4-{[(4-chlorophenyl)methanesulfinyl]methyl}-3,5-dimethyl-1,2-oxazole

• Inchi： 1S/C13H14ClNO2S/c1-9-13(10(2)17-15-9)8-18(16)7-11-3-5-12(14)6-4-11/h3-6H,7-8H2,1-2H3
• InChI Key： KCWYEIGAXRZAQW-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CS(CC2=CC=C(Cl)C=C2)=O)C(C)=N1

Additional information on 4-([(4-CHLOROBENZYL)SULFINYL]METHYL)-3,5-DIMETHYLISOXAZOLE

Comprehensive Overview of 4-([(4-CHLOROBENZYL)SULFINYL]METHYL)-3,5-DIMETHYLISOXAZOLE (CAS No. 303985-24-2)

4-([(4-CHLOROBENZYL)SULFINYL]METHYL)-3,5-DIMETHYLISOXAZOLE (CAS No. 303985-24-2) is a specialized sulfinyl-methyl isoxazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chlorobenzyl sulfinyl moiety, serves as a key intermediate in the synthesis of bioactive molecules. Its structural complexity and functional groups make it a valuable candidate for drug discovery and material science applications.

The chemical properties of 4-([(4-CHLOROBENZYL)SULFINYL]METHYL)-3,5-DIMETHYLISOXAZOLE include a molecular weight of 295.78 g/mol and a precise sulfinyl linkage that enhances its reactivity. Researchers have explored its potential as a building block for designing novel enzyme inhibitors and antimicrobial agents. The presence of the chlorobenzyl group further contributes to its lipophilicity, which is critical for membrane permeability in biological systems.

In recent years, the demand for sulfinyl-based compounds like 4-([(4-CHLOROBENZYL)SULFINYL]METHYL)-3,5-DIMETHYLISOXAZOLE has surged due to their role in green chemistry and sustainable synthesis. With the growing emphasis on eco-friendly processes, this compound’s ability to participate in catalytic reactions without heavy metal catalysts aligns with global trends. Its applications extend to crop protection formulations, where it acts as a precursor for pesticide development.

The market dynamics for 4-([(4-CHLOROBENZYL)SULFINYL]METHYL)-3,5-DIMETHYLISOXAZOLE reflect its niche yet expanding role. Pharmaceutical companies are investing in high-purity intermediates to accelerate drug discovery pipelines. Additionally, agrochemical manufacturers leverage its structural versatility to create next-generation plant growth regulators. The compound’s patent landscape reveals ongoing innovations, particularly in oral bioavailability enhancement technologies.

From a synthetic chemistry perspective, 4-([(4-CHLOROBENZYL)SULFINYL]METHYL)-3,5-DIMETHYLISOXAZOLE offers a robust platform for heterocyclic modifications. Its isoxazole ring can undergo regioselective functionalization, enabling the creation of diverse bioactive scaffolds. Recent studies highlight its utility in kinase inhibitor design, a hot topic in oncology research. The compound’s metabolic stability also makes it a candidate for prodrug development.

For researchers seeking CAS 303985-24-2 suppliers, quality parameters such as HPLC purity and residual solvent levels are critical. Reputable manufacturers adhere to GMP standards to ensure consistency in batch-to-batch production. Analytical techniques like NMR spectroscopy and mass spectrometry are employed to verify the compound’s identity and purity, addressing common queries about quality control protocols.

In conclusion, 4-([(4-CHLOROBENZYL)SULFINYL]METHYL)-3,5-DIMETHYLISOXAZOLE (CAS No. 303985-24-2) represents a multifaceted chemical entity with broad implications across life sciences and material engineering. Its integration into high-value applications underscores the importance of continued research and supply chain optimization. As industries prioritize innovation-driven solutions, this compound is poised to remain a strategic asset in modern chemistry.